Cas no 2551118-40-0 (3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentane-1-carboxylic acid)

• Product Name: 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentane-1-carboxylic acid
• CAS No: 2551118-40-0
• MF: C₈H₉F₃O₂
• MW: 194.151073217392
• MDL: MFCD32874809
• CID: 5361266
• PubChem ID: 154809683
• Update Time: 2025-10-28

3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(2,2,2-trifluoroethyl)-
• 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentane-1-carboxylic acid

• MDL： MFCD32874809
• Inchi： 1S/C8H9F3O2/c9-8(10,11)4-6-1-7(2-6,3-6)5(12)13/h1-4H2,(H,12,13)
• InChI Key： ZAGSLIAEWKWITG-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(CC(F)(F)F)(C1)C2

Additional information on 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentane-1-carboxylic acid

Exploring the Unique Properties and Applications of 3-(2,2,2-Trifluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic Acid (CAS No. 2551118-40-0)

The chemical compound 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2551118-40-0) has garnered significant attention in recent years due to its distinctive structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This bicyclic scaffold, characterized by its rigid three-dimensional geometry and high metabolic stability, offers unique advantages in drug design, particularly for targeting challenging biological pathways. Researchers are increasingly exploring its role as a bioisostere for aromatic rings, addressing limitations like poor solubility and off-target effects.

One of the most compelling aspects of 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid is its ability to serve as a versatile building block in medicinal chemistry. The trifluoroethyl group enhances lipophilicity and membrane permeability, while the bicyclo[1.1.1]pentane core reduces conformational flexibility, improving binding affinity to protein targets. Recent studies highlight its utility in developing CNS-active compounds, with applications in neurodegenerative diseases—a topic frequently searched in AI-driven drug discovery platforms. This aligns with growing interest in blood-brain barrier penetration strategies, a hot topic in 2024’s pharmaceutical research.

From a synthetic chemistry perspective, the preparation of CAS No. 2551118-40-0 involves innovative methodologies such as photocatalysis and transition-metal-catalyzed C-H functionalization, reflecting trends toward sustainable synthesis. These methods address the demand for green chemistry solutions, a frequently queried term in academic and industrial searches. The compound’s high fluorine content also makes it valuable for 19F NMR applications, enabling advanced imaging techniques in biomedical research—another area of intense user interest in scientific forums.

Beyond pharmaceuticals, 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid shows promise in liquid crystal formulations and polymeric materials, where its structural rigidity improves thermal stability. This dual applicability in life sciences and materials engineering positions it as a cross-disciplinary tool, resonating with researchers exploring multifunctional compounds—a trending search phrase in chemical databases. Furthermore, its patent landscape reveals growing IP activity, particularly in kinase inhibitor development, reflecting industry priorities in oncology therapeutics.

Quality control and analytical characterization of CAS No. 2551118-40-0 require specialized techniques like chiral HPLC and X-ray crystallography, topics often searched alongside this compound. The emergence of AI-assisted retrosynthesis tools has further accelerated its adoption, as computational models predict novel routes to its scaffold. As the scientific community prioritizes fragment-based drug design (another high-traffic keyword), this compound’s balanced molecular weight and polar surface area make it an ideal candidate for screening libraries.

In conclusion, 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, material science, and sustainable synthesis addresses multiple user-search trends while offering tangible solutions to real-world challenges. The compound’s evolving applications underscore the importance of structural novelty in driving scientific progress—an evergreen theme in both academic literature and industrial R&D discussions.